N-[4'-(2,4-dinitrophenoxy)-4-biphenylyl]acetamide

• IUPAC Name: N-[4-[4-(2,4-dinitrophenoxy)phenyl]phenyl]acetamide
• InChI: InChI=1S/C20H15N3O6/c1-13(24)21-16-6-2-14(3-7-16)15-4-9-18(10-5-15)29-20-11-8-17(22(25)26)12-19(20)23(27)28/h2-12H,1H3,(H,21,24)
• InChI Key: HGQKKNGDFHYGGW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2=CC=C(C=C2)OC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C20H15N3O6
• Molecular Weight: 393.3 g/mol

Description

N-[4'-(2,4-dinitrophenoxy)-4-biphenylyl]acetamide, commonly known as DNBA, is a synthetic compound that has been widely used in scientific research due to its unique chemical properties. DNBA belongs to the class of nitroaromatic compounds, which are known for their ability to undergo various chemical reactions, making them useful in a variety of applications.

Mechanism of Action

DNBA is known to undergo metabolic activation in the body, leading to the formation of reactive intermediates that can bind to cellular macromolecules such as DNA and proteins. This can lead to the formation of adducts and oxidative damage, ultimately resulting in cell death. The exact mechanism of action of DNBA is still not fully understood and requires further research.
Biochemical and Physiological Effects:
DNBA has been shown to have a variety of biochemical and physiological effects in different organisms. In bacteria, it has been shown to inhibit the growth of certain strains and induce DNA damage. In plants, it has been shown to induce oxidative stress and affect the growth and development of seedlings. In animals, it has been shown to induce liver damage and affect the immune system.

Advantages and Limitations for Lab Experiments

DNBA has several advantages for lab experiments, including its stability and solubility in organic solvents. However, it also has several limitations, including its toxicity and potential for environmental contamination. Therefore, proper safety measures should be taken when handling DNBA in the laboratory.

Future Directions

There are several future directions for DNBA research, including the elucidation of its mechanism of action, the development of new methods for its synthesis, and the exploration of its potential applications in medicine and environmental science. Additionally, further research is needed to understand the long-term effects of DNBA exposure on human health and the environment.
Conclusion:
In conclusion, DNBA is a synthetic compound that has been widely used in scientific research due to its unique chemical properties. Its ability to act as a model compound for studying the metabolism and toxicity of nitroaromatic compounds has made it a valuable tool for researchers in a variety of fields. Further research is needed to fully understand its mechanism of action and potential applications in medicine and environmental science.

Synthesis Methods

DNBA can be synthesized using a variety of methods, including the reaction of 2,4-dinitrofluorobenzene with biphenyl in the presence of a base, or the reaction of 2,4-dinitrophenol with 4-bromobiphenyl followed by acetylation. The resulting compound is a yellow crystalline powder that is insoluble in water but soluble in organic solvents such as acetone and ethanol.

Scientific Research Applications

DNBA has been widely used in scientific research due to its ability to act as a model compound for studying the metabolism and toxicity of nitroaromatic compounds. It has been used as a probe for studying the metabolism of nitroaromatic compounds in bacteria, plants, and animals. Additionally, DNBA has been used as a tool for studying the mechanism of action of nitroaromatic compounds in various biological systems.